Cas no 899977-25-4 (ethyl 4-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate)

• Product Name: ethyl 4-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate
• CAS No: 899977-25-4
• MF: C₁₃H₁₃FN₂O₅S₂
• MW: 360.381124258041
• CID: 5490729
• Update Time: 2025-07-18

ethyl 4-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(7-fluoro-1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)thio]-3-oxo-, ethyl ester
• ethyl 4-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate

• Inchi： 1S/C13H13FN2O5S2/c1-2-21-12(18)6-9(17)7-22-13-15-10-4-3-8(14)5-11(10)23(19,20)16-13/h3-5H,2,6-7H2,1H3,(H,15,16)
• InChI Key： GOIQTBBWJYHHOV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CSC1=NC2=CC=C(F)C=C2S(=O)(=O)N1

Additional information on ethyl 4-(7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate

Introduction to Ethyl 4-(7-Fluoro-1,1-Dioxo-4H-1λ6,2,4-Benzothiadiazin-3-yl)sulfanyl-3-Oxobutanoate (CAS No. 899977-25-4)

Ethyl 4-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate (CAS No. 899977-25-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines and is characterized by its unique structural features, including a fluoro-substituted benzothiadiazine ring and an ester functional group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The benzothiadiazine scaffold is well-known for its diverse biological activities, including antihypertensive, anti-inflammatory, and anticancer properties. The presence of the fluoro substituent in the benzothiadiazine ring can enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the sulfanyl group and the ester functionality provide additional points of chemical diversity that can be exploited for optimizing pharmacological properties.

Recent studies have highlighted the potential of ethyl 4-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key cellular processes involved in cancer progression.

In another study, researchers investigated the anti-inflammatory properties of ethyl 4-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models. The anti-inflammatory effects were attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines. These findings suggest that this compound could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of ethyl 4-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate have also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This is particularly important for its potential use as an orally administered therapeutic agent. The ester functionality in the compound can be hydrolyzed in vivo to form the corresponding acid derivative, which may further enhance its biological activity.

In addition to its therapeutic potential, ethyl 4-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate has been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for studying protein-protein interactions and other biological processes. For example, researchers have used this compound to investigate the role of specific proteins in cellular signaling pathways related to cancer and inflammation.

The synthesis of ethyl 4-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl-3-oxobutanoate involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions involving organometallic reagents. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, ethyl 4-(7-fluoro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-y)sulfanyl)-3-oxobutanoate (CAS No. 899977-25-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or as a tool for chemical biology studies. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses.